Cas no 2137761-90-9 (1-(6-aminopyridin-2-yl)methyl-3-(2-methylbutan-2-yl)urea)

• Product Name: 1-(6-aminopyridin-2-yl)methyl-3-(2-methylbutan-2-yl)urea
• CAS No: 2137761-90-9
• MF: C₁₂H₂₀N₄O
• MW: 236.313402175903
• MDL: MFCD31601339
• CID: 5609913
• PubChem ID: 165487362
• Update Time: 2025-06-12

1-(6-aminopyridin-2-yl)methyl-3-(2-methylbutan-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• 2137761-90-9
• EN300-842151
• 1-[(6-aminopyridin-2-yl)methyl]-3-(2-methylbutan-2-yl)urea
• 1-(6-aminopyridin-2-yl)methyl-3-(2-methylbutan-2-yl)urea

• MDL： MFCD31601339
• Inchi： 1S/C12H20N4O/c1-4-12(2,3)16-11(17)14-8-9-6-5-7-10(13)15-9/h5-7H,4,8H2,1-3H3,(H2,13,15)(H2,14,16,17)
• InChI Key： BJXLVZVNVNUKRT-UHFFFAOYSA-N
• SMILES： O=C(NCC1C=CC=C(N)N=1)NC(C)(C)CC

Computed Properties

• Exact Mass: 236.16371127g/mol
• Monoisotopic Mass: 236.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 80Ų

Additional information on 1-(6-aminopyridin-2-yl)methyl-3-(2-methylbutan-2-yl)urea

Comprehensive Overview of 1-(6-Aminopyridin-2-yl)methyl-3-(2-methylbutan-2-yl)urea (CAS No. 2137761-90-9)

The compound 1-(6-aminopyridin-2-yl)methyl-3-(2-methylbutan-2-yl)urea (CAS No. 2137761-90-9) is a specialized urea derivative with a unique molecular structure that combines a 6-aminopyridine moiety and a 2-methylbutan-2-yl group. This configuration endows it with distinct chemical properties, making it a subject of interest in pharmaceutical and agrochemical research. The presence of the aminopyridine ring enhances its potential as a building block for drug discovery, particularly in targeting enzymes or receptors where nitrogen-containing heterocycles play a critical role.

In recent years, the demand for custom urea derivatives like 1-(6-aminopyridin-2-yl)methyl-3-(2-methylbutan-2-yl)urea has surged due to their versatility in medicinal chemistry and material science. Researchers are particularly intrigued by its potential applications in designing small-molecule inhibitors or modulators for biological pathways. The compound’s hydrogen-bonding capacity, attributed to the urea linkage, further expands its utility in molecular recognition and supramolecular chemistry.

The synthesis of CAS No. 2137761-90-9 typically involves multi-step organic reactions, including amine protection, nucleophilic substitution, and urea formation. Its purity and stability are critical for reproducible results in experimental settings, prompting rigorous analytical validation via HPLC, NMR, and mass spectrometry. These quality control measures align with the growing emphasis on high-purity intermediates in drug development pipelines.

From an industrial perspective, 1-(6-aminopyridin-2-yl)methyl-3-(2-methylbutan-2-yl)urea is often explored for its role in crop protection formulations. Its structural features may contribute to the development of novel pesticides or herbicides, addressing global challenges like resistance management and sustainable agriculture. This aligns with the increasing focus on green chemistry and eco-friendly agrochemicals in response to environmental regulations.

In the context of drug discovery, this compound’s pharmacophore has drawn attention for potential kinase inhibition or GPCR targeting. Its lipophilicity, influenced by the 2-methylbutan-2-yl group, could optimize blood-brain barrier permeability, a hot topic in central nervous system (CNS) drug design. Such properties are frequently searched in AI-driven drug discovery platforms, reflecting the intersection of computational chemistry and experimental validation.

Regulatory and safety profiles of CAS No. 2137761-90-9 are also under scrutiny, as stakeholders prioritize REACH compliance and toxicological assessments. The compound’s biodegradability and ecotoxicity data are essential for its adoption in commercial applications, resonating with the broader discourse on responsible innovation.

In summary, 1-(6-aminopyridin-2-yl)methyl-3-(2-methylbutan-2-yl)urea exemplifies the convergence of structural ingenuity and practical utility. Its relevance spans life sciences, agrochemicals, and material engineering, making it a compelling case study for researchers navigating the complexities of molecular design and application-driven synthesis.